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Compound of Interest

Compound Name: 3-Methoxybenzeneboronic acid

Cat. No.: B135778

For researchers and scientists in the fast-paced world of drug development, the safe and
efficient handling of chemical reagents is paramount. This guide provides essential, immediate
safety and logistical information for the use of 3-Methoxybenzeneboronic acid, ensuring the
protection of personnel and the integrity of your work.

Chemical Identifier:
e Name: 3-Methoxybenzeneboronic acid
e Synonyms: 3-Methoxyphenylboronic acid, m-Anisylboronic acid

e CAS Number: 10365-98-7[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure and ensure
laboratory safety when handling 3-Methoxybenzeneboronic acid. The following table
summarizes the required PPE.[1][2]
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or
safety glasses meeting OSHA
29 CFR 1910.133 or European
Standard EN166 standards. A
face shield may be required for
splash hazards.[1][3]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemically resistant gloves
(e.g., disposable nitrile gloves).

[2]

Prevents skin contact with the
chemical. Gloves should be
inspected before use and
changed immediately upon
contamination.[2][4] Proper
glove removal technique is
essential to avoid cross-

contamination.

Body Protection

A flame-resistant lab coat, fully
buttoned. Long pants and
closed-toe shoes are

mandatory.[2]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) is required when dusts
are generated or if engineering

controls are insufficient.[5][6]

Prevents inhalation of the
powdered compound, which
can cause respiratory irritation.
[1][3] Engineering controls,
such as fume hoods, should
be the primary means of

exposure reduction.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 3-

Methoxybenzeneboronic acid.

1. Preparation:
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Ensure that an eyewash station and safety shower are readily accessible and have been
recently tested.[3]

Work in a well-ventilated area, preferably a certified chemical fume hood.[1][3]

Clear the work area of any unnecessary items to prevent contamination and accidents.

. Donning PPE:

Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

. Handling:

Keep the container tightly closed when not in use.[1]

Avoid generating dust when transferring the solid.[1] Use appropriate tools, such as a
spatula, for transfer.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

. Storage:

Store in a dry, cool, and well-ventilated place.[1][7]

Keep the container tightly closed to prevent moisture absorption.[1] Refrigeration is
recommended for long-term storage.[1]

Incompatible materials to avoid include acids and strong bases.[1]

Emergency Response Protocol

Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation

Procedure

Spill

Evacuate the area. Avoid breathing dust. Wear
appropriate PPE, contain the spill, and sweep
up the solid material into a suitable, labeled

container for disposal.[1][6]

Fire

Use a self-contained breathing apparatus and
full protective gear.[1] Suitable extinguishing
media include water spray, dry chemical, carbon

dioxide, or alcohol-resistant foam.[3][8]

Inhalation

Move the victim to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.[1][3]

Skin Contact

Immediately wash the affected area with plenty
of soap and water while removing contaminated
clothing. Seek medical attention if irritation
occurs.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, including under the eyelids.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Clean the mouth with
water and drink plenty of water afterward. Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][3]

Disposal Plan

Proper disposal of 3-Methoxybenzeneboronic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

» Waste Chemical: Dispose of excess or unwanted 3-Methoxybenzeneboronic acid as

hazardous waste. Do not allow the product to enter drains.[1][2] Chemical waste generators

must adhere to local, regional, and national hazardous waste regulations.[1]
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o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing papers, and paper towels, should also be disposed of as hazardous
waste.[2]

+ Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The cleaned container can then be disposed of
according to local regulations.[2][9]

Workflow for Safe Handling of 3-
Methoxybenzeneboronic Acid

Preparation
- Verify emergency equipment
- Work in fume hood
- Clear workspace

Proceed

Don PPE
- Goggles/Face Shield
- Nitrile Gloves
- Lab Coat
- Respirator (if needed)

Proceed

Handling
- Avoid dust generation
- Keep container closed

\
\

\
Complete \Q‘ emergency occurs
\

Post-Handling
- Wash hands thoroughly
- Clean work area

Emergency

- Spill, Fire, Exposure

Storage
- Cool, dry, well-ventilated
- Tightly sealed container

Disposal
- Dispose as hazardous waste
- Triple-rinse containers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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